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Compound of Interest

Compound Name: N-hydroxypipecolic acid

Cat. No.: B1634089 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical compounds is paramount to ensuring a safe and compliant laboratory

environment. N-hydroxypipecolic acid (NHP), a metabolite involved in systemic acquired

resistance in plants, requires careful handling and disposal.[1][2][3] This guide provides

essential, step-by-step procedures for the proper disposal of N-hydroxypipecolic acid,

promoting operational safety and regulatory adherence.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is critical to handle N-hydroxypipecolic acid with

the appropriate personal protective equipment (PPE). Based on available safety data, N-
hydroxypipecolic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.

[4][5]

Recommended Personal Protective Equipment (PPE):

Gloves: Use chemical-resistant gloves, such as nitrile, and inspect them for any tears or

perforations before use. Employ proper glove removal technique to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to shield against potential eye

irritation.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Respiratory Protection: When handling the compound in a powdered form that could become

airborne, a NIOSH/MSHA-approved respirator is necessary.[6] All handling should be

conducted in a well-ventilated area or under a chemical fume hood.[4]

Hazard and Precautionary Data
For quick reference, the following table summarizes the key hazard and precautionary

information for N-hydroxypipecolic acid.

Hazard
Classification &
Statement

Precautionary
Statements
(Prevention)

Precautionary
Statements
(Response)

Precautionary
Statements
(Disposal)

Acute Toxicity (Oral,

Dermal, Inhalation) -

Category 4

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.[4][5]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[4][5]

P501: Dispose of

contents/container in

accordance with local

regulation.[4][5]

H302: Harmful if

swallowed.[4][5]

P264: Wash hands

thoroughly after

handling.[4][5]

P304+P340: IF

INHALED: Remove

victim to fresh air and

keep at rest in a

position comfortable

for breathing.[4][5]

H312: Harmful in

contact with skin.[4]

P270: Do not eat,

drink or smoke when

using this product.[4]

[5]

P330: Rinse mouth.[4]

[5]

H332: Harmful if

inhaled.[4]

P271: Use only

outdoors or in a well-

ventilated area.[4][5]

P363: Wash

contaminated clothing

before reuse.[4]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[4][5]
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Step-by-Step Disposal Protocol
The primary and most secure method for the disposal of N-hydroxypipecolic acid is as solid

chemical waste through a certified hazardous waste vendor.

Experimental Protocol for Waste Segregation and Disposal:

Container Selection: Select a clean, dry, and chemically compatible container specifically

designated for solid chemical waste. The container must be equipped with a secure, tight-

fitting lid.

Labeling: Affix a "Hazardous Waste" label to the container. Clearly write the full chemical

name, "N-hydroxypipecolic acid," its CAS number (115819-92-6), and an estimation of the

quantity.[2][4]

Waste Accumulation:

Place all solid N-hydroxypipecolic acid waste directly into the labeled container.

Any materials that have come into direct contact with the compound, such as weighing

papers, contaminated gloves, and absorbent wipes, must also be disposed of in the same

designated container.

Storage: The sealed waste container should be stored in a designated, well-ventilated, and

secure hazardous waste accumulation area. Ensure it is stored away from incompatible

materials.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste disposal vendor to schedule a pickup. Adhere to all

institutional and local regulations for the collection and transportation of chemical waste.

Spill and Exposure Procedures
In the event of an accidental spill or exposure, the following immediate actions should be taken:

Skin Contact: Thoroughly wash the affected area with copious amounts of soap and water. If

skin irritation develops, seek medical attention.[4]
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Eye Contact: Immediately flush the eyes with large amounts of water, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek prompt medical attention.[4]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

respiratory support and seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4]

Spill Cleanup: For minor spills, carefully sweep up the solid material, taking care to avoid

generating dust. Place the swept material into a suitable, labeled container for disposal.[6]

The spill area should then be thoroughly cleaned. Prevent the chemical from entering drains

or waterways.[4]

N-hydroxypipecolic Acid Disposal Workflow
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Caption: Workflow for the proper disposal of N-hydroxypipecolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1634089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

